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Compound of Interest

Compound Name: UBCS039

Cat. No.: B1683717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of UBCS039, a widely used synthetic

activator of Sirtuin 6 (SIRT6), with other alternatives. It includes supporting experimental data,

detailed methodologies for key experiments, and visualizations to objectively assess its

performance and specificity in a cellular context.

Executive Summary
UBCS039 is a pioneering synthetic activator of SIRT6, a critical enzyme involved in DNA repair,

metabolism, and inflammation. While it remains a valuable tool in research, newer activators

such as MDL-800 and MDL-801 have emerged with significantly higher potency. This guide will

delve into the comparative efficacy and selectivity of these compounds, providing researchers

with the necessary information to select the appropriate tool for their studies.

Comparative Analysis of SIRT6 Activators
The selection of a SIRT6 activator should be guided by its potency, specificity, and the

experimental context. Below is a summary of the key quantitative data for UBCS039 and its

more potent alternatives, MDL-800 and MDL-801.
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Compound EC50 (μM)
Fold Activation of
SIRT6

Notes

UBCS039 38[1] ~2-3.5

First synthetic SIRT6

activator; shows some

off-target activity on

SIRT5.[2]

MDL-800 10.3 ± 0.3 >22

Allosteric activator

with high potency and

selectivity.[3]

MDL-801 5.7 ± 0.3 >22
A potent analog of

MDL-800.[3]

Experimental Validation of SIRT6 Activity in Cells
Validating the on-target activity of SIRT6 activators in a cellular environment is crucial. This can

be achieved through a combination of techniques that measure direct target engagement and

downstream functional consequences.

In Vitro SIRT6 Deacetylation Assay
This assay directly measures the enzymatic activity of recombinant SIRT6 in the presence of

an activator.

Workflow for In Vitro SIRT6 Deacetylation Assay
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Reaction Preparation

Enzymatic Reaction

Analysis

Prepare reaction mix:
- Recombinant SIRT6

- Acetylated peptide substrate (e.g., H3K9ac)
- NAD+

- Assay Buffer

Add Test Compound
(UBCS039, MDL-800, etc.)

or DMSO (vehicle)

Incubate at 37°C

Quench Reaction

Detect Deacetylated Product
(e.g., HPLC, Mass Spectrometry,

or Fluorescence)

 

Cell Treatment

Thermal Challenge

Fractionation

Detection

Culture Cells

Treat cells with
SIRT6 activator or vehicle

Heat cell lysates or
intact cells to a

range of temperatures

Lyse cells (if treated intact)

Centrifuge to separate
soluble and precipitated proteins

Collect supernatant
(soluble fraction)

Analyze soluble SIRT6 levels
by Western Blot
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Activator

Direct Target

Substrates

Cellular Outcomes

UBCS039 / MDL-800

SIRT6

activates

Deacetylation

Histone H3 (H3K9ac) Histone H3 (H3K56ac) NF-κB (p65)Altered Gene Expression

Induction of Autophagy Reduced Inflammation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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